Cas no 939793-58-5 (2-Benzylhexahydro-1h-pyrrolo[3,4-c]pyridine-1,3(2h)-dione hydrochloride)

• Product Name: 2-Benzylhexahydro-1h-pyrrolo[3,4-c]pyridine-1,3(2h)-dione hydrochloride
• CAS No: 939793-58-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 4720776
• Update Time: 2025-06-28

2-Benzylhexahydro-1h-pyrrolo[3,4-c]pyridine-1,3(2h)-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzylhexahydro-1h-pyrrolo[3,4-c]pyridine-1,3(2h)-dione hydrochloride
• Hexahydro-2-(phenylmethyl)-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione (ACI)
• 2-Benzyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione
• 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

• Inchi： 1S/C14H16N2O2/c17-13-11-6-7-15-8-12(11)14(18)16(13)9-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2
• InChI Key： QHLLSQQQAYMXAK-UHFFFAOYSA-N
• SMILES： O=C1C2C(CCNC2)C(=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.0978555 g/mol
• Monoisotopic Mass: 280.0978555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• Molecular Weight: 280.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Benzylhexahydro-1h-pyrrolo[3,4-c]pyridine-1,3(2h)-dione hydrochloride

Comprehensive Overview of 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione hydrochloride (CAS No. 939793-58-5)

The compound 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione hydrochloride (CAS No. 939793-58-5) is a chemically synthesized derivative with a unique heterocyclic structure. Its molecular framework combines a pyrrolopyridine core with a benzyl substituent, making it a subject of interest in pharmaceutical and biochemical research. The hydrochloride salt form enhances its solubility, which is critical for applications in drug formulation and delivery systems. Researchers are increasingly exploring its potential as a building block for novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing attention toward 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione hydrochloride is its structural similarity to other bioactive compounds targeting G-protein-coupled receptors (GPCRs). GPCRs are a major focus in modern drug discovery due to their role in regulating physiological processes. Recent studies suggest that modifications to the benzyl group or the pyrrolopyridine scaffold could yield derivatives with enhanced selectivity and potency. This aligns with current trends in precision medicine, where researchers aim to develop tailored therapies with minimal side effects.

In addition to its pharmaceutical potential, CAS No. 939793-58-5 has garnered interest in chemical biology for its utility as a probe molecule. Scientists use such compounds to investigate enzyme mechanisms or protein-ligand interactions. For instance, its hydrogen-bonding motifs make it a candidate for studying molecular recognition in supramolecular chemistry. These applications are particularly relevant given the rise of AI-driven drug design, where computational models predict optimal molecular structures for specific targets.

The synthesis of 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione hydrochloride typically involves multi-step organic reactions, including cyclization and N-alkylation. Optimizing these processes is a hot topic in green chemistry, as researchers seek to reduce waste and improve yields. Sustainable methods, such as catalytic hydrogenation or microwave-assisted synthesis, are being explored to align with global efforts toward environmentally friendly manufacturing.

From a commercial perspective, the demand for CAS No. 939793-58-5 is driven by its versatility in custom synthesis and contract research organizations (CROs). Companies specializing in high-throughput screening often include this compound in their libraries to identify new bioactive hits. Furthermore, its stability under physiological conditions makes it a viable candidate for preclinical studies, addressing common challenges like drug metabolism and bioavailability.

In summary, 2-Benzylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione hydrochloride represents a promising avenue for both academic and industrial research. Its structural features and adaptability position it at the intersection of medicinal chemistry, chemical biology, and sustainable synthesis. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancing next-generation therapeutics and diagnostic tools.